Cas no 2060039-51-0 (tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate)
tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, β-amino-α,α-dimethyl-2-nitro-, 1,1-dimethylethyl ester
- tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate
-
- MDL: MFCD30500692
- Inchi: 1S/C15H22N2O4/c1-14(2,3)21-13(18)15(4,5)12(16)10-8-6-7-9-11(10)17(19)20/h6-9,12H,16H2,1-5H3
- InChI Key: ZMBWOQPIOKKSGR-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1N(=O)=O)(N)C(C)(C)C(=O)OC(C)(C)C
tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-339975-0.05g |
tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate |
2060039-51-0 | 0.05g |
$912.0 | 2023-09-03 | ||
| Enamine | EN300-339975-0.1g |
tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate |
2060039-51-0 | 0.1g |
$956.0 | 2023-09-03 | ||
| Enamine | EN300-339975-0.25g |
tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate |
2060039-51-0 | 0.25g |
$999.0 | 2023-09-03 | ||
| Enamine | EN300-339975-0.5g |
tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate |
2060039-51-0 | 0.5g |
$1043.0 | 2023-09-03 | ||
| Enamine | EN300-339975-1.0g |
tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate |
2060039-51-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-339975-2.5g |
tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate |
2060039-51-0 | 2.5g |
$2127.0 | 2023-09-03 | ||
| Enamine | EN300-339975-5.0g |
tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate |
2060039-51-0 | 5.0g |
$3147.0 | 2023-02-23 | ||
| Enamine | EN300-339975-10.0g |
tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate |
2060039-51-0 | 10.0g |
$4667.0 | 2023-02-23 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01062593-1g |
tert-Butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate |
2060039-51-0 | 95% | 1g |
¥5383.0 | 2023-03-11 | |
| Enamine | EN300-339975-1g |
tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate |
2060039-51-0 | 1g |
$1086.0 | 2023-09-03 |
tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate
Professional Introduction to Tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate (CAS No. 2060039-51-0)
Tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate, with the chemical formula C₁₃H₁₉NO₄, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 2060039-51-0, represents a complex molecular structure that combines a tert-butyl group, an amino group, and a nitrophenyl moiety. The intricate arrangement of these functional groups imparts distinct chemical properties and potential biological activities, making it a subject of interest for scientists exploring novel therapeutic agents.
The synthesis of Tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within biological systems. Additionally, the amino group provides a site for further functionalization, allowing for the creation of derivatives with tailored properties. The nitrophenyl moiety, on the other hand, introduces a polar region that can influence solubility and interactions with biological targets.
In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their ability to modulate various biological pathways. Tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate is no exception and has been investigated for its potential role in inflammatory diseases and neurodegenerative disorders. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Furthermore, its structural features hint at potential interactions with neurotransmitter receptors, which could make it a valuable candidate for developing treatments against conditions such as Alzheimer's disease and Parkinson's disease.
The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for compounds like Tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate. These methodologies allow researchers to predict binding affinities and metabolic stability, thereby reducing the time and cost associated with traditional trial-and-error approaches. For instance, molecular docking studies have shown that this compound can bind to cytokine receptors, suggesting its potential as an immunomodulatory agent. Such findings are particularly relevant in the context of autoimmune diseases where dysregulation of cytokine signaling plays a critical role.
Moreover, the versatility of Tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate extends beyond its pharmacological applications. Its unique chemical structure makes it a valuable intermediate in the synthesis of more complex molecules. For example, researchers have explored its use in generating novel analogs with enhanced efficacy or reduced side effects. This approach leverages the principles of structure-activity relationships (SAR), where modifications to specific functional groups are made to optimize biological activity. The tert-butyl group, in particular, can be modified or replaced with other substituents to fine-tune the pharmacokinetic profile of derived compounds.
The field of drug discovery is continuously evolving, with an increasing emphasis on personalized medicine and targeted therapies. Tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate exemplifies how traditional organic chemistry meets modern biotechnology to yield promising candidates for therapeutic intervention. Its combination of lipophilic and hydrophilic regions suggests potential for oral bioavailability and tissue distribution, which are critical factors in drug development. Additionally, its nitrophenyl moiety opens avenues for further chemical modifications aimed at improving selectivity and reducing off-target effects.
In conclusion, Tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate (CAS No. 2060039-51-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling subject for further investigation. As scientific understanding advances and new technologies emerge, compounds like this one will continue to play a crucial role in the development of innovative treatments for various diseases. The ongoing exploration of its pharmacological properties underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in unlocking the full therapeutic potential of organic molecules.
2060039-51-0 (tert-butyl 3-amino-2,2-dimethyl-3-(2-nitrophenyl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)